Cas no 268562-33-0 (Phenol, 4-(1,4-dihydro-6,7-dimethoxyindeno[1,2-c]pyrazol-3-yl)-)

• Product Name: Phenol, 4-(1,4-dihydro-6,7-dimethoxyindeno[1,2-c]pyrazol-3-yl)-
• CAS No: 268562-33-0
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 1428713
• PubChem ID: 135566732
• Update Time: 2025-04-20

Phenol, 4-(1,4-dihydro-6,7-dimethoxyindeno[1,2-c]pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1,4-dihydro-6,7-dimethoxyindeno[1,2-c]pyrazol-3-yl)-
• 4-(6,7-dimethoxy-2,4-dihydro-1H-indeno[1,2-c]pyrazol-3-ylidene)cyclohexa-2,5-dien-1-one
• 268562-33-0
• DTXSID70659145
• BDBM50221607
• Q27461105
• 4-(6,7-dimethoxy-2,4-dihydro-indeno[1,2-c]pyrazol-3-yl)-phenol
• HK1
• 4-(6,7-Dimethoxy-1,4-dihydroindeno[1,2-c]pyrazol-3(2H)-ylidene)cyclohexa-2,5-dien-1-one
• 4-(6,7-Dimethoxy-2,4-Dihydroindeno[1,2-C]pyrazol-3-Yl)phenol
• SCHEMBL4810301
• CHEMBL401274

• Inchi： 1S/C18H16N2O3/c1-22-15-8-11-7-14-17(10-3-5-12(21)6-4-10)19-20-18(14)13(11)9-16(15)23-2/h3-6,8-9,21H,7H2,1-2H3,(H,19,20)
• InChI Key： YXCSLEHSWRLDHG-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)CC1C(C3C=CC(=CC=3)O)=NNC=12)OC

Computed Properties

• Exact Mass: 308.11618
• Monoisotopic Mass: 308.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.37